7-Chloro-2-(2-(dimethylamino)ethyl)-6-methyl-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[2-(dimethylamino)ethyl]-6-methyl-1-(4-methylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H23ClN2O3/c1-13-5-7-15(8-6-13)20-19-21(27)16-12-17(24)14(2)11-18(16)29-22(19)23(28)26(20)10-9-25(3)4/h5-8,11-12,20H,9-10H2,1-4H3
• InChI Key: WQNRLAPUFROGHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C(=O)N2CCN(C)C)OC4=C(C3=O)C=C(C(=C4)C)Cl
• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol
• CAS No.: 886141-47-5

Description

7-Chloro-2-(2-(dimethylamino)ethyl)-6-methyl-1-(p-tolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H23ClN2O3 and its molecular weight is 410.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Heterocycles : A study reported the synthesis of multilayered pyridinophanes using a method that could potentially be applied to synthesize analogs of the compound , highlighting the diversity of synthetic approaches available for complex heterocycles (M. Shibahara, et al., 2008) M. Shibahara, Motonori Watanabe, K. Aso, & T. Shinmyozu*, 2008.

• Diverse Synthesis Routes : Research on the synthesis of 1-aryl-2-[2-(dimethylamino)ethyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones and their analogs has shown that methyl o-hydroxybenzoylpyruvate can lead to high yields of related compounds, suggesting a method for generating diverse derivatives (R. Vydzhak & S. Y. Panchishyn, 2010) R. Vydzhak & S. Y. Panchishyn, 2010.

Applications in Material Science and Biology

• Photoluminescent Properties : Studies have developed D-π-A 1,4-dihydropyridine derivatives with aggregation-induced emission characteristics, showcasing the potential of similar structures for application in photoluminescent materials and cell imaging (Y. Lei, et al., 2016) Y. Lei, et al., 2016.

• Conjugated Polyelectrolytes : A novel n-type conjugated polyelectrolyte was synthesized for use as an electron transport layer in inverted polymer solar cells, indicating the compound's utility in enhancing the efficiency of photovoltaic devices (Lin Hu, et al., 2015) Lin Hu, et al., 2015.

Photophysical and Chemical Reactivity

• Luminescent Polymers : Research into π-conjugated polymers incorporating pyrrolo[3,4-c]pyrrole-1,4-dione units demonstrated strong photoluminescence and photochemical stability, suggesting applications in electronic devices (T. Beyerlein & B. Tieke, 2000) T. Beyerlein & B. Tieke, 2000.